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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B12370718 Get Quote

An In-depth Technical Guide on the Material Safety of Sudan Orange G-d5

This guide provides a comprehensive overview of the safety data for Sudan Orange G-d5,

intended for researchers, scientists, and professionals in drug development. The information

presented is based on the Material Safety Data Sheet (MSDS) for the parent compound,

Sudan Orange G, as the safety and handling protocols are analogous. The primary distinction

for the deuterated compound is its molecular weight.

Chemical Identification
Sudan Orange G-d5 is the deuterated form of Sudan Orange G, a synthetic azo dye.
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Identifier Data

Product Name Sudan Orange G-d5

Synonyms
4-(Phenylazo)resorcinol-d5, C.I. 11920-d5,

Solvent Orange 1-d5

CAS Number Not available (Parent CAS: 2051-85-6)[1][2]

Molecular Formula C₁₂H₅D₅N₂O₂[3][4]

Molecular Weight 219.25 g/mol [3]

Parent Molecular Formula C₁₂H₁₀N₂O₂

Parent Molecular Weight 214.22 g/mol

Physical and Chemical Properties
The substance is a solid powder, with limited solubility in water but soluble in certain organic

solvents.

Property Value

Physical State Powder / Solid

Appearance Red to Orange powder

Odor Slight

Melting Point 143 - 146 °C / 289.4 - 294.8 °F

Boiling Point No information available

Flash Point No information available

Water Solubility 0.2 g/L (at 20 °C)

Chloroform Solubility 1 mg/mL

pH No information available

Hazard Identification and Classification
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Sudan Orange G is classified as hazardous under the OSHA Hazard Communication Standard.

The primary routes of concern are ingestion and contact with skin or eyes.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation

GHS Label Elements:

Signal Word: Warning

Hazard Pictograms: GHS07 (Exclamation Mark)

NFPA Ratings:

Health: 2

Flammability: 1

Instability: 0

Experimental and Procedural Protocols
The following protocols are derived from standard safety and handling procedures outlined in

the material safety data sheet.

First-Aid Measures
Detailed steps for immediate response to exposure.
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Inhalation: If inhaled, immediately move the person to fresh air. If the individual feels unwell,

seek medical attention by calling a doctor or a poison control center.

Skin Contact: Should the substance come into contact with skin, wash the affected area

thoroughly with plenty of soap and water. If skin irritation develops or persists, consult a

physician. Contaminated clothing must be removed and laundered before it is reused.

Eye Contact: In case of eye contact, rinse the eyes cautiously with clean, fresh water for at

least 10-15 minutes, holding the eyelids open. If contact lenses are worn, remove them if it is

safe to do so and continue rinsing. If eye irritation persists, it is important to consult an

ophthalmologist.

Ingestion: If the substance is swallowed, rinse the mouth with water. Contact a doctor if you

begin to feel unwell.

Accidental Release Measures
Methodology for containing and cleaning up a spill.

Personal Precautions: Ensure adequate ventilation in the affected area. Non-emergency

personnel should avoid contact with the skin, eyes, and clothing, and refrain from breathing

the dust.

Environmental Precautions: Prevent the substance from entering drains, surface water, or

ground water.

Containment and Cleaning:

Cover drains to contain the spill.

Mechanically collect the spilled material (e.g., sweep or shovel) and place it into suitable,

labeled containers for disposal.

Avoid actions that generate dust.

After the material has been collected, ventilate the affected area.
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Handling and Storage
Guidelines for safe laboratory use and storage.

Safe Handling:

Wash hands and any exposed skin thoroughly after handling.

Avoid breathing dust, fumes, or vapors.

Use only in well-ventilated areas or outdoors.

Wear appropriate personal protective equipment (PPE), including protective gloves,

clothing, and eye/face protection.

Do not eat, drink, or smoke when using this product.

Storage Conditions:

Store in a dry, well-ventilated place.

Keep the container tightly closed when not in use.

Recommended storage temperature is between 15–25 °C.

Incompatible materials include strong oxidizing agents and strong bases.

Emergency and Response Workflows
The following diagrams illustrate key procedural workflows for safety and handling.
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Figure 1: Accidental Spill Response Workflow
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Figure 1: Accidental Spill Response Workflow

Figure 2: First-Aid Exposure Protocol
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Figure 2: First-Aid Exposure Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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